Cas no 1354949-91-9 (Quinoline, 5-(5,6-dimethyl-1H-benzimidazol-2-yl)-)

5-(5,6-Dimethyl-1H-benzimidazol-2-yl)-quinoline is a heterocyclic compound featuring a quinoline core linked to a substituted benzimidazole moiety. This structure imparts unique electronic and steric properties, making it valuable in coordination chemistry and materials science. The presence of the dimethyl-benzimidazole group enhances its ability to act as a ligand, particularly in metal-organic frameworks (MOFs) or catalytic systems. Its rigid, planar architecture contributes to stability and precise molecular interactions, which are advantageous in designing functional materials or bioactive compounds. The compound’s synthetic versatility allows for further derivatization, enabling tailored applications in pharmaceuticals, optoelectronics, or supramolecular chemistry. High purity and well-defined structural characteristics ensure reproducibility in research and industrial applications.

Quinoline, 5-(5,6-dimethyl-1H-benzimidazol-2-yl)- structure

1354949-91-9 structure

Product Name:Quinoline, 5-(5,6-dimethyl-1H-benzimidazol-2-yl)-

CAS No:1354949-91-9

MF:C₁₈H₁₅N₃

MW:273.331803560257

CID:5149874

Update Time:2025-06-08

Quinoline, 5-(5,6-dimethyl-1H-benzimidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

- Quinoline, 5-(5,6-dimethyl-1H-benzimidazol-2-yl)-
- Inchi： 1S/C18H15N3/c1-11-9-16-17(10-12(11)2)21-18(20-16)14-5-3-7-15-13(14)6-4-8-19-15/h3-10H,1-2H3,(H,20,21)
- InChI Key： RXORHJVRXLWQMS-UHFFFAOYSA-N
- SMILES： N1C2C(=C(C3NC4=CC(C)=C(C)C=C4N=3)C=CC=2)C=CC=1

Quinoline, 5-(5,6-dimethyl-1H-benzimidazol-2-yl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-91885-0.05g	5-(5,6-dimethyl-1H-1,3-benzodiazol-2-yl)quinoline	1354949-91-9	86%	0.05g	$202.0	2024-05-21
Enamine	EN300-91885-0.1g	5-(5,6-dimethyl-1H-1,3-benzodiazol-2-yl)quinoline	1354949-91-9	86%	0.1g	$301.0	2024-05-21
Enamine	EN300-91885-0.25g	5-(5,6-dimethyl-1H-1,3-benzodiazol-2-yl)quinoline	1354949-91-9	86%	0.25g	$431.0	2024-05-21
Enamine	EN300-91885-0.5g	5-(5,6-dimethyl-1H-1,3-benzodiazol-2-yl)quinoline	1354949-91-9	86%	0.5g	$679.0	2024-05-21
Enamine	EN300-91885-1.0g	5-(5,6-dimethyl-1H-1,3-benzodiazol-2-yl)quinoline	1354949-91-9	86%	1.0g	$871.0	2024-05-21
Enamine	EN300-91885-2.5g	5-(5,6-dimethyl-1H-1,3-benzodiazol-2-yl)quinoline	1354949-91-9	86%	2.5g	$1707.0	2024-05-21
Enamine	EN300-91885-5.0g	5-(5,6-dimethyl-1H-1,3-benzodiazol-2-yl)quinoline	1354949-91-9	86%	5.0g	$2525.0	2024-05-21
Enamine	EN300-91885-10.0g	5-(5,6-dimethyl-1H-1,3-benzodiazol-2-yl)quinoline	1354949-91-9	86%	10.0g	$3746.0	2024-05-21
1PlusChem	1P019SMN-50mg	5-(5,6-dimethyl-1H-1,3-benzodiazol-2-yl)quinoline	1354949-91-9	86%	50mg	$303.00	2023-12-22
1PlusChem	1P019SMN-100mg	5-(5,6-dimethyl-1H-1,3-benzodiazol-2-yl)quinoline	1354949-91-9	86%	100mg	$434.00	2023-12-22

Quinoline, 5-(5,6-dimethyl-1H-benzimidazol-2-yl)- Related Literature

1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
2. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
4. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
5. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115

Additional information on Quinoline, 5-(5,6-dimethyl-1H-benzimidazol-2-yl)-

Quinoline, 5-(5,6-dimethyl-1H-benzimidazol-2-yl)- (CAS No. 1354949-91-9): A Comprehensive Overview

Quinoline derivatives have long been recognized for their significant role in pharmaceutical and chemical research. Among these, Quinoline, 5-(5,6-dimethyl-1H-benzimidazol-2-yl)-, identified by its CAS number 1354949-91-9, stands out due to its unique structural properties and potential applications. This compound combines the versatile quinoline scaffold with a dimethyl-substituted benzimidazole moiety, making it a promising candidate for various biochemical and medicinal applications.

The chemical structure of Quinoline, 5-(5,6-dimethyl-1H-benzimidazol-2-yl)- features a fused heterocyclic system consisting of a quinoline ring linked to a benzimidazole derivative. The presence of two methyl groups on the benzimidazole ring enhances its electronic properties and influences its interactions with biological targets. This structural configuration has garnered interest in the scientific community for its potential to modulate enzyme activity and cellular processes.

Recent advancements in drug discovery have highlighted the importance of quinoline-based compounds in developing novel therapeutic agents. Studies have demonstrated that quinoline derivatives can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The benzimidazole component in Quinoline, 5-(5,6-dimethyl-1H-benzimidazol-2-yl)- further contributes to its pharmacological profile by enhancing binding affinity to specific biological receptors.

In particular, the dimethyl substitution on the benzimidazole ring has been shown to improve the compound's solubility and bioavailability, which are critical factors for effective drug delivery. This feature makes Quinoline, 5-(5,6-dimethyl-1H-benzimidazol-2-yl)- an attractive candidate for further investigation in preclinical and clinical studies. Researchers are exploring its potential as a lead compound for developing new treatments targeting various diseases.

One of the most compelling aspects of this compound is its ability to interact with multiple biological pathways simultaneously. For instance, studies suggest that it may inhibit the activity of certain kinases involved in cancer progression. Additionally, its interaction with DNA repair enzymes has been observed, indicating potential applications in chemoprevention and therapy.

The synthesis of Quinoline, 5-(5,6-dimethyl-1H-benzimidazol-2-yl)- involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex heterocyclic system. These methods ensure high selectivity and minimize unwanted byproducts.

As research continues to uncover new therapeutic possibilities, Quinoline, 5-(5,6-dimethyl-1H-benzimidazol-2-yl)- is poised to play a significant role in the development of next-generation pharmaceuticals. Its unique structural features and promising biological activities make it a valuable asset in medicinal chemistry. Collaborative efforts between academic institutions and pharmaceutical companies are essential to fully harness its potential and bring innovative treatments to patients worldwide.

The future of this compound looks promising as scientists delve deeper into understanding its mechanisms of action and exploring new synthetic routes. With ongoing research focusing on improving its pharmacokinetic properties and therapeutic efficacy, Quinoline, 5-(5,6-dimethyl-1H-benzimidazol-2-yl)- is set to make significant contributions to the field of chemotherapeutics. Its journey from laboratory discovery to clinical application exemplifies the relentless pursuit of innovation in modern medicine.